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Compound of Interest

Compound Name: Co-MOF-74

Cat. No.: B13728145 Get Quote

Researchers and scientists handling Co-MOF-74 are tasked with not only its synthesis and

application but also its responsible disposal. As a cobalt-containing metal-organic framework,

Co-MOF-74 necessitates adherence to specific safety and disposal protocols to mitigate

environmental and health risks. This guide provides essential, step-by-step information for the

proper disposal of Co-MOF-74, ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to handle Co-MOF-74 with appropriate

personal protective equipment (PPE). A Material Safety Data Sheet (MSDS) for Co-MOF-74
specifies that researchers should wear appropriate safety apparel, avoiding contact with eyes

and skin[1]. In case of a spill, the material can be collected by a wet cloth or gently swept into a

suitable container for proper disposal[1].
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Hazard and Handling Information for Co-
MOF-74

Product Name
Co-MOF-74 (Cobalt-metal organic framework-

74)

Primary Hazard
Contains cobalt, which may necessitate disposal

as hazardous waste[2].

Personal Protective Equipment (PPE)
Wear protective gloves, clothing, and eye

protection[1][2].

Spill Cleanup

Gently sweep or collect with a wet cloth and

place in a suitable, sealed container for

disposal[1][2].

Storage Store at 2-8°C or -20°C[1].

First Aid

In case of skin contact, rinse with plenty of

soapy water. For eye contact, flush with plenty

of water. If inhaled, move to fresh air. Seek

medical attention if you feel unwell[1].

Step-by-Step Disposal Procedure for Co-MOF-74
The proper disposal of Co-MOF-74 is primarily governed by regulations for cobalt-containing

waste. Due to the presence of cobalt, it may be classified as a hazardous waste[2]. The

following procedure outlines a general approach; however, it is imperative to consult and follow

your institution's specific guidelines as well as local, state, and federal regulations.

Experimental Protocol for Waste Collection and Labeling:

Segregation of Waste: Do not mix Co-MOF-74 waste with other laboratory waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Container Selection: Use a clearly labeled, leak-proof, and sealed container for collecting all

solid Co-MOF-74 waste, including contaminated PPE and spill cleanup materials.
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Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the

contents, including "Co-MOF-74" and "Cobalt-containing waste." Note the date of waste

accumulation.

Aqueous and Solvent Waste: Any solvents used for cleaning glassware or equipment that

have come into contact with Co-MOF-74, such as acetone, ethanol, or methanol, should also

be collected in a separate, properly labeled hazardous waste container[3]. Do not dispose of

these solvents down the drain[4].

Disposal Pathway:

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office to

determine the specific procedures for the disposal of cobalt-containing hazardous waste.

Licensed Waste Disposal Contractor: Arrange for the collection and disposal of the

hazardous waste container through a licensed professional waste disposal service[5][6].

Documentation: Maintain a record of the disposal, including the date, amount of waste, and

the name of the disposal contractor.

It is important to note that incineration or landfill should only be considered by the licensed

disposal facility when recycling is not a feasible option[5].

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Co-MOF-74 waste.
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Waste Collection & Preparation

Disposal Process
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Caption: Workflow for the safe disposal of Co-MOF-74 waste.
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By adhering to these guidelines, researchers can ensure the safe and environmentally

responsible disposal of Co-MOF-74, fostering a culture of safety and sustainability within the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13728145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

